Cas no 2229121-01-9 (3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229121-01-9
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6221170
• PubChem ID: 165679866
• Update Time: 2025-10-28

3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1773359
• 2229121-01-9
• 3-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid

• Inchi： 1S/C12H16N2O2/c1-12(2)8(9(12)11(15)16)10-6-4-3-5-7(6)13-14-10/h8-9H,3-5H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： SOQQZUKUYITUEC-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C3CCCC=3NN=2)C1(C)C)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66Ų

Additional information on 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid

3-{1H,4H,5H,6H-Cyclopentacpyrazol-3-yl}-2,2-Dimethylcyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2229121-01-9, known as 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a cyclopentacpyrazole moiety fused with a cyclopropane ring system. The presence of these structural elements contributes to its distinctive chemical properties and potential applications in various scientific domains.

Recent studies have highlighted the importance of cyclopentacpyrazole-based compounds in drug discovery efforts. The fused ring system in this compound provides a rigid framework that can facilitate interactions with biological targets such as enzymes and receptors. For instance, researchers have reported that derivatives of this compound exhibit promising antitumor activity by modulating key signaling pathways involved in cancer progression. These findings underscore the potential of this compound as a lead molecule for developing novel therapeutic agents.

The synthesis of 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalysis. One notable approach involves the use of transition metal catalysts to facilitate the formation of the cyclopentacpyrazole ring system. This method not only enhances the efficiency of the synthesis but also allows for the incorporation of functional groups that can modulate the compound's pharmacokinetic properties.

In terms of pharmacological activity, this compound has demonstrated remarkable selectivity towards certain biological targets. For example, studies have shown that it exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. This property makes it a candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

Beyond its therapeutic potential, this compound has also found applications in materials science. Its rigid structure and unique electronic properties make it an attractive candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and solar cells, where it can serve as an efficient charge transport material.

In conclusion, CAS No 2229121-01-9, or 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid, represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structural features and promising biological activities position it as a valuable asset in both academic research and industrial development.